Cas no 932216-86-9 ((2-chlorophenyl)methyl(3-methoxypropyl)amine)

• Product Name: (2-chlorophenyl)methyl(3-methoxypropyl)amine
• CAS No: 932216-86-9
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 5229536
• PubChem ID: 17206845
• Update Time: 2026-03-07

(2-chlorophenyl)methyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• n-(2-Chlorobenzyl)-3-methoxypropan-1-amine
• (2-chlorophenyl)methyl(3-methoxypropyl)amine

• Inchi： 1S/C11H16ClNO/c1-14-8-4-7-13-9-10-5-2-3-6-11(10)12/h2-3,5-6,13H,4,7-9H2,1H3
• InChI Key： FKFSQUREPPJHQK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)NCCCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-chlorophenyl)methyl(3-methoxypropyl)amine

Introduction to (2-chlorophenyl)methyl(3-methoxypropyl)amine and Its Applications in Modern Chemical Research

(2-chlorophenyl)methyl(3-methoxypropyl)amine, with the CAS number 932216-86-9, is a compound of significant interest in the field of pharmaceutical chemistry and chemical biology. This amine derivative exhibits unique structural and functional properties that make it a valuable candidate for various research applications. The compound's molecular structure, featuring a chlorophenyl group and a methoxypropyl side chain, contributes to its distinct chemical behavior and reactivity, which are being explored in cutting-edge studies.

Thechlorophenylmoiety in the molecule imparts a certain electronic and steric environment that can influence its interactions with biological targets. This feature has garnered attention from researchers investigating potential therapeutic agents. In particular, the3-methoxypropylgroup adds another layer of complexity, affecting the compound's solubility, metabolic stability, and overall pharmacokinetic profile. These characteristics make (2-chlorophenyl)methyl(3-methoxypropyl)amine a promising scaffold for drug discovery efforts.

In recent years, there has been growing interest in amine derivatives as pharmacological tools due to their ability to modulate various biological pathways. Studies have shown that compounds with similar structural motifs can exhibit potent effects on enzymes and receptors involved in disease processes. For instance, research has indicated that (2-chlorophenyl)methyl(3-methoxypropyl)amine may interact withserotonin receptors, potentially leading to applications in treating neurological disorders. This hypothesis is supported by preliminary data demonstrating its binding affinity and functional activity in vitro.

The synthesis of (2-chlorophenyl)methyl(3-methoxypropyl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These techniques are essential for producing the compound in quantities sufficient for detailed biological testing. The synthetic route also highlights the compound's versatility, as modifications to the side chains can yield derivatives with tailored properties.

One of the most compelling aspects of (2-chlorophenyl)methyl(3-methoxypropyl)amine is its potential as a lead compound for drug development. Its unique structural features allow for selective binding to biological targets while minimizing off-target effects. This selectivity is crucial for developing drugs with improved efficacy and reduced side effects. Researchers are currently exploring its activity against various enzymes, including those implicated in cancer and inflammation. Preliminary findings suggest that the compound may inhibit the activity ofproteasesandkinases, which are key players in these diseases.

The pharmacological evaluation of (2-chlorophenyl)methyl(3-methoxypropyl)amine has been conducted using both computational modeling and experimental assays. Molecular docking studies have predicted favorable interactions between the compound and target proteins, providing a rational basis for further investigation. In vitro assays have confirmed these predictions by demonstrating measurable effects on enzymatic activity. These results are encouraging and warrant further exploration of the compound's therapeutic potential.

In addition to its pharmacological applications, (2-chlorophenyl)methyl(3-methoxypropyl)amine has shown promise in chemical biology research. Its ability to modulate biological pathways makes it a useful tool for studying complex cellular processes. Researchers are using this compound to investigate signaling networks and identify new therapeutic targets. The insights gained from these studies could lead to novel treatment strategies for a wide range of diseases.

The future direction of research on (2-chlorophenyl)methyl(3-methoxypropyl)amine includes optimizing its chemical properties for better bioavailability and reduced toxicity. Strategies such as prodrug design and formulation development are being explored to enhance its clinical relevance. Furthermore, interdisciplinary approaches combining chemistry, biology, and computational science will be essential for unlocking its full potential.

In conclusion, (2-chlorophenyl)methyl(3-methoxypropyl)amine is a versatile compound with significant implications for pharmaceutical and chemical biology research. Its unique structural features and biological activity make it a valuable tool for drug discovery efforts aimed at treating neurological disorders, cancer, and inflammation-related diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of human health and disease.